molecular formula C23H22ClN3O4 B277878 N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide

Cat. No. B277878
M. Wt: 439.9 g/mol
InChI Key: QPQJFNYKXQJQFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide, also known as FCPR03, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide is not fully understood; however, it is believed to exert its therapeutic effects through the modulation of various signaling pathways. N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has been shown to inhibit the activity of several enzymes, including COX-2 and MMP-9, which are involved in the development and progression of cancer and inflammation. N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has also been found to activate the Nrf2/ARE signaling pathway, which plays a crucial role in the antioxidant defense system.
Biochemical and Physiological Effects
N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and increase the expression of antioxidant enzymes. N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has also been reported to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide is its high potency and selectivity towards its target enzymes, making it a promising candidate for drug development. However, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has some limitations in lab experiments, including its poor solubility in water and its instability under certain conditions.

Future Directions

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has significant potential for the development of novel therapeutic agents for various diseases. Future research should focus on elucidating the exact mechanism of action of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide, identifying its molecular targets, and optimizing its pharmacological properties. Additionally, the development of novel drug delivery systems to improve the solubility and stability of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide could enhance its therapeutic efficacy.

Synthesis Methods

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide can be synthesized through a multi-step process involving the reaction of 3-chloro-4-nitroaniline with 2-furoyl chloride, followed by reduction and subsequent reaction with 3-methoxybenzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has also been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide has been investigated for its neuroprotective effects in the treatment of neurodegenerative diseases.

properties

Product Name

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3-methoxybenzamide

Molecular Formula

C23H22ClN3O4

Molecular Weight

439.9 g/mol

IUPAC Name

N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]-3-methoxybenzamide

InChI

InChI=1S/C23H22ClN3O4/c1-30-18-5-2-4-16(14-18)22(28)25-17-7-8-20(19(24)15-17)26-9-11-27(12-10-26)23(29)21-6-3-13-31-21/h2-8,13-15H,9-12H2,1H3,(H,25,28)

InChI Key

QPQJFNYKXQJQFA-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4)Cl

Canonical SMILES

COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.